Cas no 103130-62-7 (3-Pentanone, 2-phenyl-, (S)-)

• Product Name: 3-Pentanone, 2-phenyl-, (S)-
• CAS No: 103130-62-7
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1135961
• Update Time: 2024-07-27

3-Pentanone, 2-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-phenyl-, (S)-

• Inchi： 1S/C11H14O/c1-3-11(12)9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
• InChI Key： UYXZZTGJCIWPJY-VIFPVBQESA-N
• SMILES： C[C@@H](C1=CC=CC=C1)C(=O)CC

Computed Properties

• Exact Mass: 162.104465g/mol
• Monoisotopic Mass: 162.104465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 162.23g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų